C-(3-Butyl-5-methyl-isoxazol-4-yl)-methylamine

• Molecular Formula: C9H16N2O
• Molecular Weight: 168.24 g/mol
• IUPAC Name: (3-butyl-5-methyl-1,2-oxazol-4-yl)methanamine
• InChI: InChI=1S/C9H16N2O/c1-3-4-5-9-8(6-10)7(2)12-11-9/h3-6,10H2,1-2H3
• InChI Key: IWBTUVQWBDLMSE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NOC(=C1CN)C

Description

C-(3-Butyl-5-methyl-isoxazol-4-yl)-methylamine is a useful research compound. Its molecular formula is C9H16N2O and its molecular weight is 168.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2-(3-Butyl-5-methyl-isoxazol-4-ylmethyl)-isoindole-1,3-dione (1.20 g, 4.0 mmol) was dissolved in MeOH (20 mL) then hydrazine hydrate (1.51 g, 30.1 mmol) was added and the reaction mixture heated at 55° C. After 2 h the reaction mixture was cooled and filtered. The filtrate was evaporated then purified by chromatography (silica, 2 to 10% methanol in dichloromethane) to give the title compound (550 mg, 81%) as a yellow liquid. MS: m/e=348.5 [M+H]+.